Cas no 5417-20-9 (1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one)

• Product Name: 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
• CAS No: 5417-20-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD19301905
• CID: 385563
• PubChem ID: 222086
• Update Time: 2025-04-19

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-dimethoxy-2-methylphenyl)-
• 1-(3,4-dimethoxy-2-methylphenyl)ethanone
• 2'-Methyl-3',4'-dimethoxy-acetophenon
• 2-methyl-3,4-dimethoxyacetophenone
• 6-Acetyl-2,3-dimethoxy-toluol
• EN300-211072
• 5417-20-9
• DTXSID40278443
• NSC7381
• 1-(3,4-dimethoxy-2-methyl-phenyl)-ethanone
• 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
• AKOS022505712
• AM20040679
• Z1251358034
• NSC-7381
• SCHEMBL10740410
• CS-0239367
• 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one

• MDL： MFCD19301905
• Inchi： 1S/C11H14O3/c1-7-9(8(2)12)5-6-10(13-3)11(7)14-4/h5-6H,1-4H3
• InChI Key： SKRFNWJZAZMOFB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C)=O)=C1C)OC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.048
• Boiling Point: 294.3°Cat760mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.499
• PSA: 35.53000
• LogP: 2.21480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones